Cas no 648857-95-8 (3-Nonanone, 1-(4-methoxyphenyl)-2-methyl-)
648857-95-8 structure
Product Name:3-Nonanone, 1-(4-methoxyphenyl)-2-methyl-
CAS No:648857-95-8
MF:C17H26O2
MW:262.387145519257
CID:413975
PubChem ID:11425507
Update Time:2025-04-19
3-Nonanone, 1-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Nonanone, 1-(4-methoxyphenyl)-2-methyl-
- 1-(4-methoxyphenyl)-2-methylnonan-3-one
- DTXSID60465510
- 648857-95-8
-
- Inchi: 1S/C17H26O2/c1-4-5-6-7-8-17(18)14(2)13-15-9-11-16(19-3)12-10-15/h9-12,14H,4-8,13H2,1-3H3
- InChI Key: MFBACYXXZKYAGZ-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)C(C)CC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 262.193280068g/mol
- Monoisotopic Mass: 262.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
3-Nonanone, 1-(4-methoxyphenyl)-2-methyl- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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